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amine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the known properties of 6-lodo-1H-
indol-4-amine (CAS No. 885520-58-1). Due to the limited availability of specific experimental
data in publicly accessible literature, this document summarizes the foundational information
and provides a contextual understanding based on the characteristics of related indole
compounds. This guide is intended to serve as a resource for researchers and professionals in
drug discovery and medicinal chemistry.

Introduction

6-lodo-1H-indol-4-amine is a substituted indole, a heterocyclic aromatic compound that is a
common scaffold in a vast array of biologically active molecules and natural products. The
presence of both an iodo and an amino group on the indole ring suggests its potential as a
versatile intermediate in organic synthesis, particularly for the development of novel
pharmaceutical agents. The iodine atom can serve as a handle for various cross-coupling
reactions, while the amino group provides a site for further functionalization.
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Chemical and Physical Properties

Specific experimental data for the physical properties of 6-lodo-1H-indol-4-amine, such as
melting point, boiling point, and solubility, are not readily available in the scientific literature.
However, some basic molecular properties have been calculated or are available from chemical
suppliers.

Table 1: Physicochemical Properties of 6-lodo-1H-indol-4-amine and Related Compounds

6-lodo-1H-indol-4-

Property . 6-lodo-1H-indole 4-lodo-1H-indole
amine
CAS Number 885520-58-1 115666-47-2 81038-38-2
Molecular Formula CsH7IN2 CsHeIN CsHeIN
Molecular Weight 258.06 g/mol 243.04 g/mol 243.04 g/mol
Melting Point Not available 70-71 °C Not available
- , _ 341.7+15.0°C _
Boiling Point Not available ) Not available
(Predicted)
Density Not available 1.960 + 0.06 g/cm?3 Not available
pKa Not available 16.20 £ 0.30 Not available

Synthesis and Characterization

A specific, detailed experimental protocol for the synthesis of 6-lodo-1H-indol-4-amine is not
described in the reviewed literature. However, the synthesis of substituted indoles is a well-
established area of organic chemistry. A plausible synthetic approach could involve the
introduction of iodo and amino functionalities onto a pre-formed indole ring or the construction
of the indole ring from appropriately substituted precursors.

A general workflow for the synthesis of a substituted indole is depicted below. This diagram
illustrates a conceptual pathway and does not represent a validated synthesis for 6-lodo-1H-
indol-4-amine.
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A conceptual workflow for the synthesis of 6-lodo-1H-indol-4-amine.
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Characterization of 6-lodo-1H-indol-4-amine would typically involve standard analytical
techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry
(MS), and Infrared (IR) spectroscopy to confirm its structure and purity. While some suppliers
indicate the availability of such data, it is not publicly accessible.[1]

Biological Properties and Potential Applications

There is no specific information available in the scientific literature regarding the biological
activity or mechanism of action of 6-lodo-1H-indol-4-amine. However, the indole scaffold is a
key component in a wide range of biologically active compounds. The presence of iodo and
amino substituents could confer specific pharmacological properties.

+ Potential as a Kinase Inhibitor: Many substituted indoles are known to be inhibitors of various
protein kinases, which are crucial targets in cancer therapy and other diseases. The specific
substitution pattern of 6-lodo-1H-indol-4-amine could allow it to fit into the ATP-binding
pocket of certain kinases.

» Antimicrobial Activity: Indole derivatives have been extensively studied for their antibacterial
and antifungal properties. The lipophilicity imparted by the iodine atom and the potential for
hydrogen bonding from the amino group could contribute to antimicrobial activity.

» Neurological Activity: The indole nucleus is the core structure of the neurotransmitter
serotonin. Many indole derivatives interact with serotonin receptors and other targets in the
central nervous system.

It is important to emphasize that these are hypothetical applications based on the broader class
of indole derivatives and require experimental validation for 6-lodo-1H-indol-4-amine.

Signaling Pathways

No specific signaling pathways involving 6-lodo-1H-indol-4-amine have been identified in the
reviewed literature. Research into the biological effects of this compound would be necessary
to elucidate any potential interactions with cellular signaling cascades. A hypothetical workflow
for investigating the biological activity of a novel indole compound is presented below.
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A general workflow for identifying the biological activity of a novel compound.

Conclusion

6-lodo-1H-indol-4-amine is a chemical entity with potential for use as a building block in the
synthesis of more complex molecules, particularly in the field of drug discovery. While specific
data on its chemical, physical, and biological properties are currently scarce in the public
domain, its structure suggests that it could be a valuable intermediate for creating novel
compounds with a range of pharmacological activities. Further experimental investigation is
required to fully characterize this molecule and explore its potential applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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